1-[3-(4-fluorophenyl)acryloyl]indoline

• IUPAC Name: (E)-1-(2,3-dihydroindol-1-yl)-3-(4-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H14FNO/c18-15-8-5-13(6-9-15)7-10-17(20)19-12-11-14-3-1-2-4-16(14)19/h1-10H,11-12H2/b10-7+
• InChI Key: FNYCWDBURDFODF-JXMROGBWSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: C1CN(C2=CC=CC=C21)C(=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C17H14FNO
• Molecular Weight: 267.30 g/mol

Description

1-[3-(4-fluorophenyl)acryloyl]indoline, also known as FLI, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. FLI belongs to the family of indole derivatives and has been synthesized using various methods.

Scientific Research Applications

1-[3-(4-fluorophenyl)acryloyl]indoline has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, 1-[3-(4-fluorophenyl)acryloyl]indoline has shown promising results as an anticancer agent due to its ability to induce apoptosis in cancer cells. In materials science, 1-[3-(4-fluorophenyl)acryloyl]indoline has been used as a building block for the synthesis of organic semiconductors. In organic electronics, 1-[3-(4-fluorophenyl)acryloyl]indoline has been used as a hole-transport material in organic light-emitting diodes.

Mechanism of Action

The mechanism of action of 1-[3-(4-fluorophenyl)acryloyl]indoline is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. 1-[3-(4-fluorophenyl)acryloyl]indoline has been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the Akt/mTOR signaling pathway. 1-[3-(4-fluorophenyl)acryloyl]indoline has also been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in various physiological processes.
Biochemical and Physiological Effects:
1-[3-(4-fluorophenyl)acryloyl]indoline has been shown to have various biochemical and physiological effects. In vitro studies have shown that 1-[3-(4-fluorophenyl)acryloyl]indoline can induce apoptosis in cancer cells, inhibit the activity of carbonic anhydrase, and inhibit the growth of bacteria and fungi. In vivo studies have shown that 1-[3-(4-fluorophenyl)acryloyl]indoline can reduce tumor growth in mice and improve cognitive function in rats.

Advantages and Limitations for Lab Experiments

1-[3-(4-fluorophenyl)acryloyl]indoline has several advantages for lab experiments, including its ease of synthesis, stability, and versatility. 1-[3-(4-fluorophenyl)acryloyl]indoline can be synthesized using various methods and can be modified to obtain derivatives with different properties. However, 1-[3-(4-fluorophenyl)acryloyl]indoline also has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

For 1-[3-(4-fluorophenyl)acryloyl]indoline research include investigating its mechanism of action, exploring its use in materials science and organic electronics, and evaluating its safety and efficacy in vivo.

Synthesis Methods

1-[3-(4-fluorophenyl)acryloyl]indoline can be synthesized using different methods, including the Knoevenagel condensation reaction. In this reaction, 4-fluorobenzaldehyde and indoline-2,3-dione are reacted in the presence of a base catalyst, such as piperidine, to form the desired product. The reaction is carried out in a solvent, such as ethanol, at a specific temperature and time to obtain a high yield of 1-[3-(4-fluorophenyl)acryloyl]indoline.